Cas no 54911-02-3 (Pentacyclo[18.4.0.04,9.08,13.016,21]tetracosa-4,6,8,10,12,16,18,20,22,24-decaene, stereoisomer (9CI))
![Pentacyclo[18.4.0.04,9.08,13.016,21]tetracosa-4,6,8,10,12,16,18,20,22,24-decaene, stereoisomer (9CI) structure](https://www.kuujia.com/scimg/cas/54911-02-3x500.png)
54911-02-3 structure
Product name:Pentacyclo[18.4.0.04,9.08,13.016,21]tetracosa-4,6,8,10,12,16,18,20,22,24-decaene, stereoisomer (9CI)
CAS No:54911-02-3
MF:C24H20
MW:308.415606498718
CID:1591458
Pentacyclo[18.4.0.04,9.08,13.016,21]tetracosa-4,6,8,10,12,16,18,20,22,24-decaene, stereoisomer (9CI) Chemical and Physical Properties
Names and Identifiers
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- pentacyclo[18.4.0.0~4,9~.0~8,13~.0~16,21~]tetracosa-1(24),4,6,8,10,12,16,18,20,22-decaene (non-preferred name)
- Pentacyclo[10.4.4.44,9.05,21.016,20]tetracosa-1(17),4,6,8,12,14,16(20),18,21,23-decaene, chiral stereoisomer
- Pentacyclo[18.4.0.04,9.08,13.016,21]tetracosa-4,6,8,10,12,16,18,20,22,24-decaene, stereoisomer (9CI)
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- Inchi: 1S/C24H20/c1-5-17-13-14-19-7-3-12-24-20(8-4-11-23(19)24)16-15-18-6-2-10-22(17)21(18)9-1/h1-12H,13-16H2
- InChI Key: VFZGBXHOWGORMZ-UHFFFAOYSA-N
- SMILES: C1C2C=CC=C3C=2C=CC=C3CCC2C3C(C=CC=2)=C(C=CC=3)C1
Computed Properties
- Exact Mass: 308.156501
- Monoisotopic Mass: 308.156501
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.143
- Boiling Point: 501°C at 760 mmHg
- Flash Point: 252.8°C
- Refractive Index: 1.691
Pentacyclo[18.4.0.04,9.08,13.016,21]tetracosa-4,6,8,10,12,16,18,20,22,24-decaene, stereoisomer (9CI) Related Literature
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
54911-02-3 (Pentacyclo[18.4.0.04,9.08,13.016,21]tetracosa-4,6,8,10,12,16,18,20,22,24-decaene, stereoisomer (9CI)) Related Products
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